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Compound of Interest

Compound Name: Ethyl 4-oxohexanoate

Cat. No.: B1313881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Ethyl 4-oxohexanoate, with a focus on its boiling point. It includes detailed experimental

protocols for the determination of this key physical constant and outlines a general workflow for

the characterization of such organic compounds.

Physicochemical Properties of Ethyl 4-
oxohexanoate
Ethyl 4-oxohexanoate is an organic compound with the chemical formula C₈H₁₄O₃.[1] While

extensive experimental data for this specific molecule is not readily available in public literature,

computational methods provide valuable estimates for its physical properties.
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Property Value Source

Molecular Formula C₈H₁₄O₃ PubChem[1]

Molecular Weight 158.19 g/mol PubChem[1]

Predicted Boiling Point 213.5 ± 25.0 °C at 760 mmHg ChemSpider

IUPAC Name ethyl 4-oxohexanoate PubChem[1]

Note: The boiling point presented is a predicted value and should be confirmed by experimental

verification.

Experimental Protocols for Boiling Point
Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Accurate determination of the boiling point is crucial for the identification, purification,

and characterization of organic compounds. Two common methods for this determination are

detailed below.

Method 1: Boiling Point Determination by Distillation
This method is suitable when a sufficient quantity of the substance (typically >5 mL) is

available.

Apparatus:

Round-bottom flask

Distillation head (still head) with a port for a thermometer

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxohexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling chips or a magnetic stirrer

Clamps and stand

Procedure:

Place 5-10 mL of Ethyl 4-oxohexanoate into the round-bottom flask and add a few boiling

chips or a magnetic stir bar.

Assemble the distillation apparatus as shown in the diagram below. Ensure all joints are

securely clamped.

Position the thermometer so that the top of the mercury bulb is level with the bottom of the

side arm of the distillation head. This ensures the thermometer measures the temperature of

the vapor that is in equilibrium with the boiling liquid.

Begin circulating cold water through the condenser.

Gently heat the round-bottom flask.

Observe the liquid and the thermometer. As the liquid begins to boil, a ring of condensing

vapor will rise through the apparatus.

The temperature on the thermometer will rise and then stabilize. The constant temperature

observed during the collection of the first few drops of distillate is the boiling point of the

liquid.

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.

Method 2: Thiele Tube Method for Micro-Scale Boiling
Point Determination
This method is ideal when only a small sample of the substance is available.

Apparatus:

Thiele tube
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Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire to attach the test tube to the thermometer

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Add a small amount (a few drops) of Ethyl 4-oxohexanoate into the small test tube.

Place the capillary tube, with the sealed end facing up, into the small test tube.

Attach the small test tube to the thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the Thiele tube, ensuring the

rubber band is above the oil level.

Gently heat the side arm of the Thiele tube with a small flame. The shape of the tube will

ensure even heat distribution through convection currents.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a steady and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The temperature at which the

liquid just begins to enter the capillary tube is the boiling point of the sample.
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Mandatory Visualizations
Workflow for Characterization of a Novel Organic Compound

The following diagram illustrates a typical workflow for the characterization of a newly

synthesized or isolated organic compound, such as Ethyl 4-oxohexanoate.
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A logical workflow for the characterization and development of a novel organic compound.
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Synthesis Pathway of Ethyl 4-oxohexanoate

A known synthetic route to Ethyl 4-oxohexanoate starts from trans-3-Hexenoic acid. The

following diagram outlines the key steps in this synthesis.

trans-3-Hexenoic acid Intermediate Epoxide  Epoxidation   Ethyl 4-oxohexanoate  Ring Opening & Esterification  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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